Cas no 2227742-37-0 ((1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol)

(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol structure
2227742-37-0 structure
Product Name:(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
CAS No:2227742-37-0
MF:C10H15F3N2O
MW:236.234112977982
CID:5858754
PubChem ID:165782818
Update Time:2023-12-28

(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol
    • EN300-1958717
    • 2227742-37-0
    • Inchi: 1S/C10H15F3N2O/c1-9(2,3)7-5-6(15(4)14-7)8(16)10(11,12)13/h5,8,16H,1-4H3/t8-/m1/s1
    • InChI Key: WHLZNBXXZQDXBN-MRVPVSSYSA-N
    • SMILES: FC([C@@H](C1=CC(C(C)(C)C)=NN1C)O)(F)F

Computed Properties

  • Exact Mass: 236.11364759g/mol
  • Monoisotopic Mass: 236.11364759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38Ų

(1R)-1-(3-tert-butyl-1-methyl-1H-pyrazol-5-yl)-2,2,2-trifluoroethan-1-ol Pricemore >>

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